Cas no 2097950-44-0 ((1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine)

• Product Name: (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine
• CAS No: 2097950-44-0
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 5722267
• PubChem ID: 121199736
• Update Time: 2025-06-08

(1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• starbld0015828
• [1-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl]methanamine
• 2097950-44-0
• (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine
• F1907-1859
• AKOS026707266

• Inchi： 1S/C12H22N4/c1-9-12(10(2)15-14-9)8-16-5-3-4-11(6-13)7-16/h11H,3-8,13H2,1-2H3,(H,14,15)
• InChI Key： KMWNZDVMXIYWHA-UHFFFAOYSA-N
• SMILES： N1(CC2C(C)=NNC=2C)CCCC(CN)C1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.9Ų

Additional information on (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine

Chemical Profile of (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine and CAS No. 2097950-44-0

(1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine, with the CAS number 2097950-44-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of a piperidine ring and a dimethylpyrazole moiety suggests unique electronic and steric properties that may contribute to its biological activity.

The compound's structure is characterized by a central piperidine ring substituted with a methyl group at the 3-position and an amine group at the 1-position. This amine group is further connected to a dimethylpyrazole moiety, which is attached to the methyl group of the piperidine ring. This arrangement creates a multifaceted scaffold that could interact with various biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Heterocycles are known for their diverse biological activities and are frequently found in active pharmaceutical ingredients (APIs). The specific combination of rings and substituents in (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine may contribute to its unique pharmacological profile.

One of the key aspects of this compound is its potential interaction with enzymes and receptors involved in various disease pathways. The dimethylpyrazole moiety, in particular, has been shown to exhibit inhibitory activity against certain enzymes, which could make it useful in treating conditions such as inflammation and pain. Additionally, the piperidine ring is known to enhance binding affinity and selectivity, which could improve the compound's efficacy and reduce side effects.

Recent studies have explored the use of similar heterocyclic compounds in the development of treatments for neurological disorders. The structural features of (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine suggest that it may have potential applications in this area. Specifically, the compound's ability to modulate neurotransmitter activity could make it a valuable tool for investigating new therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve the overall yield but also allow for greater control over regioselectivity and stereoselectivity.

In terms of pharmacokinetic properties, (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine exhibits promising characteristics that could enhance its suitability as a drug candidate. Studies have shown that compounds with similar structures tend to have good oral bioavailability and metabolic stability. These properties are crucial for ensuring that the drug reaches its target site effectively and remains active long enough to exert its therapeutic effect.

The compound's potential toxicity profile is also an important consideration in drug development. Preliminary toxicology studies have indicated that it exhibits low toxicity at relevant doses, suggesting that it may be well-tolerated by patients if used therapeutically. Further studies are needed to fully characterize its safety profile, but these initial findings are encouraging.

The future directions for research on (1-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanamine include exploring its interactions with various biological targets through computational modeling and experimental validation. Additionally, investigating its potential use in combination therapies could provide new insights into its therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling the full potential of this compound.

In conclusion, (1-(3,5-dimethyl-H-pyrazol-4-yl)methyl)piperidin-3-ylmethanamine (CAS No. 2097950-44-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive molecule for developing new treatments for various diseases. As research continues to uncover more about its properties and potential applications, this compound is poised to play an important role in future medical advancements.